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Compound of Interest

Compound Name: 3-Methyloctanal

Cat. No.: B3050425

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR HANDLING 3-
METHYLOCTANAL

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 3-Methyloctanal in a laboratory setting. The information is intended for
researchers, scientists, and drug development professionals to ensure a safe and compliant
laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Methyloctanal is not readily available.
The following guidance is based on data for structurally similar compounds and general
chemical safety principles. Always consult with your institution's safety officer for specific
requirements.

Hazard Identification and Classification

3-Methyloctanal is classified as a hazardous substance with the following GHS classifications:

Flammable liquid and vapor (H226)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]
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Quantitative Data Summary

The following table summarizes key quantitative data for 3-Methyloctanal:

Property Value Source(s)
Molecular Formula CoH1s0 [1112]
Molecular Weight 142.24 g/mol [1]12]
Appearance Colorless liquid [3]

Boiling Point 183.7°C at 760 mmHg [2]

Flash Point 58.9°C [2]

Density 0.813 g/cm?3 [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling 3-Methyloctanal to minimize
exposure and ensure personal safety.
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Recommended
PPE

Area of Protection

MateriallType

Key
Considerations

) Chemical-resistant
Hand Protection

Nitrile rubber gloves
(>0.11 mm thickness)
are suitable for splash

protection. For

Always inspect gloves
for integrity before

use. Change gloves

gloves prolonged contact, ) ) )
) immediately if
consider more )
] S contaminated.
resistant materials like
butyl rubber.
A face shield should
Safety goggles with be worn in addition to

Eye and Face ] )
side shields or a face

shield

Protection

Polycarbonate

goggles when there is
a significant risk of

splashing.

Skin and Body

) Laboratory coat
Protection

Flame-resistant

material

A standard lab coat
should be worn at all
times. For larger
quantities or tasks
with a high splash
risk, a chemical-
resistant apron or suit

is recommended.

Not typically required

Respiratory Protection  with adequate

Air-purifying respirator

with organic vapor

Work should be
conducted in a well-
ventilated area or a
chemical fume hood.
If engineering controls

are insufficient or in

ventilation cartridges
the event of a large
spill, respiratory
protection is
necessary.
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Experimental Protocol: Preparation of a Standard
Solution

This protocol details the preparation of a 100 ppm standard solution of 3-Methyloctanal in
ethanol, a common procedure for chromatographic analysis.

Materials:

3-Methyloctanal

e Anhydrous Ethanol (ACS grade or higher)
e 10 mL volumetric flask

e Micropipette (10-100 uL range)

e Analytical balance

» Weighing paper

e Spatula

» Beaker

Parafilm

Procedure:

e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Don all required PPE as outlined in the table above.
o Place all necessary equipment inside the fume hood.

¢ Weighing the Solute:
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o Tare the analytical balance with a piece of weighing paper.

o Carefully weigh approximately 1.0 mg of 3-Methyloctanal onto the weighing paper.
Record the exact mass.

¢ Dissolution:

o Carefully transfer the weighed 3-Methyloctanal to a 10 mL volumetric flask.

o Add approximately 5 mL of anhydrous ethanol to the flask.

o Gently swirl the flask to dissolve the 3-Methyloctanal completely.

e Dilution to Volume:

o Once the solute is fully dissolved, add anhydrous ethanol to the volumetric flask until the
bottom of the meniscus is level with the calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogenous.

e Storage:

[¢]

Transfer the standard solution to a properly labeled amber glass vial.

o

The label should include the chemical name, concentration, solvent, date of preparation,
and your initials.

o

Seal the vial with a cap and wrap the cap with parafilm to prevent evaporation.

[e]

Store the solution in a cool, dry, and well-ventilated area, away from sources of ignition.
Operational and Disposal Plans

Handling and Storage:

» Handle 3-Methyloctanal in a well-ventilated area, preferably within a chemical fume hood.

o Keep containers tightly closed when not in use.[4]
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» Store in a cool, dry place away from heat, sparks, and open flames.[4]
e Ground and bond containers when transferring material to prevent static discharge.

First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[5]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact , . o
clothing and shoes. Seek medical attention if

irritation persists.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[5]

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give

Ingestion them 2-4 cupfuls of milk or water to drink. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.[5]

Disposal Plan:

o Dispose of 3-Methyloctanal and its containers in accordance with local, state, and federal
regulations.

e Do not dispose of this chemical down the drain.

o Contaminated materials (e.g., gloves, weighing paper) should be collected in a designated
hazardous waste container.
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e For larger quantities, consult your institution's environmental health and safety department
for guidance on chemical waste disposal.

Emergency Response Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill of 3-
Methyloctanal.
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Workflow for 3-Methyloctanal Spill Response

Spill Occurs

Assess Spill Size and Risk

Small Spill Large Spill
(Manageable by lab personnel) (Requires specialized response)

:

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

l

Contain the Spill
(Use absorbent pads or booms)

Evacuate Immediate Area

Alert Lab Supervisor and
Emergency Services (if necessary)

Neutralize/Absorb
(Use appropriate absorbent material)

\

Collect and Place in
Hazardous Waste Container

:

Decontaminate the Area
and Affected Equipment

l

Dispose of Waste
According to Procedures

Complete Spill Report

Click to download full resolution via product page

Caption: A logical workflow for responding to a 3-Methyloctanal spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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